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Compound of Interest

Compound Name:

Methyl 2-amino-4-(2-

chlorophenyl)thiazole-5-

carboxylate

CAS No.: 1065074-40-9

Cat. No.: B1421134

Get Quote

The 2-aminothiazole scaffold stands as a quintessential "privileged structure" in medicinal

chemistry. Its rigid, planar geometry and rich electronic features, combined with its synthetic

tractability, have made it a cornerstone for the development of a vast array of therapeutic

agents. This guide provides a comparative analysis of 2-aminothiazole derivatives, moving

beyond a simple recitation of facts to explore the causal relationships between chemical

structure and biological function. We will dissect the key structural determinants that govern

efficacy against two major therapeutic targets—cancer and microbial infections—supported by

quantitative data and detailed experimental methodologies to empower researchers in their

drug discovery endeavors.

Part 1: Anticancer Activity - Targeting Key Signaling
Cascades
The dysregulation of cellular signaling, particularly through protein kinases, is a hallmark of

cancer. The 2-aminothiazole core has proven to be an exceptional template for designing

potent and selective kinase inhibitors, often by mimicking the adenine region of ATP to
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competitively bind in the enzyme's active site.[1] We will compare two prominent classes:

Aurora kinase inhibitors and PI3K/mTOR dual inhibitors.

Comparative Analysis of Aurora Kinase Inhibitors
Aurora kinases are critical regulators of mitosis, and their overexpression is common in many

human cancers, making them a prime therapeutic target.[2] A series of N-phenyl-4-(thiazol-5-

yl)pyrimidin-2-amine derivatives has demonstrated potent inhibition of both Aurora A and

Aurora B kinases.

Structure-Activity Relationship (SAR) Insights:

The foundational SAR studies reveal that substitutions on the N-phenyl ring are critical for

potency. The core scaffold positions itself within the kinase hinge region, while the N-phenyl

moiety extends into the solvent-exposed region, providing a vector for optimization.

Electron-donating groups: The introduction of an electron-donating methoxy group

(Compound 13) at the 4-position of the phenyl ring enhances potency compared to the

unsubstituted analog (Compound 7h). This suggests a favorable interaction, possibly through

hydrogen bonding or electronic effects, within the target's binding pocket.

Bulky Morpholino Group: The most significant leap in potency is achieved with the addition of

a 4-morpholino group (Compound 18). This bulky, yet polar, substituent likely engages in

additional favorable interactions in a deeper pocket of the enzyme, leading to a more than

10-fold increase in inhibitory activity against Aurora A compared to the parent compound.[3]

Data Presentation: Comparative Inhibitory Activity
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Compound ID Structure R Group
Aurora A (Ki,
nM)

Aurora B (Ki,
nM)

7h H 110 180

11 4-Cl 23 42

13 4-OMe 17 25

18 4-morpholino 8.0 9.2

Data sourced

from Wang et al.,

J. Med. Chem.

2010, 53 (11),

4367–4378.[3]
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Caption: Role of Aurora kinases in mitosis and point of inhibition.
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Experimental Protocols: In Vitro Aurora Kinase Assay

This protocol provides a self-validating system for determining the kinase inhibitory activity of

novel 2-aminothiazole derivatives.

Reagents and Materials:

Recombinant human Aurora A and Aurora B kinases (e.g., from MilliporeSigma or Thermo

Fisher Scientific).

ATP (Adenosine triphosphate), high purity.

Substrate peptide (e.g., Kemptide).

Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01%

Brij-35).

Test compounds (2-aminothiazole analogs) dissolved in DMSO.

Radiolabeled [γ-³²P]ATP or a fluorescence-based detection system (e.g., ADP-Glo™,

Promega).

384-well plates.

Procedure:

1. Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration is

10 mM, diluted to create a 10-point curve.

2. Add 2 µL of the diluted compounds to the wells of a 384-well plate. Include "no inhibitor"

(DMSO only) and "no enzyme" controls.

3. Prepare a master mix containing kinase buffer, substrate peptide, and the respective

Aurora kinase. The concentration of the kinase should be optimized to ensure the reaction

is in the linear range.

4. Add 10 µL of the enzyme/substrate master mix to each well.
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5. Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

6. Initiate the kinase reaction by adding 10 µL of ATP solution (containing a tracer amount of

[γ-³²P]ATP if using radiometric detection). The final ATP concentration should be close to

its Km value for the specific kinase.

7. Incubate the reaction for 30-60 minutes at 30°C.

8. Stop the reaction by adding a stop solution (e.g., 3% phosphoric acid for radiometric

assay).

9. Detect the signal. For radiometric assays, spot the reaction mixture onto phosphocellulose

paper, wash away unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity

using a scintillation counter. For fluorescence-based assays, follow the manufacturer's

protocol to measure the generated signal (e.g., luminescence).

10. Data Analysis: Calculate the percentage of inhibition for each compound concentration

relative to the DMSO control. Determine the IC50 value by fitting the data to a four-

parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Comparative Analysis of PI3K/mTOR Dual Inhibitors
The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival,

and its aberrant activation is a frequent event in cancer.[1] 2-aminothiazole derivatives have

been successfully developed as dual inhibitors of PI3K and mTOR.[4]

Structure-Activity Relationship (SAR) Insights:

For a series of novel thiazole derivatives, the nature of the aryl moiety attached to a hydrazone

group was found to be a key determinant of activity.

Substitution Pattern: Compound 3b, with a 2-ethoxyphenyl substituent, demonstrated the

highest activity against PI3Kα and potent activity against mTOR.[5] This suggests that the

ethoxy group at the ortho position may form a critical hydrogen bond or engage in favorable

hydrophobic interactions within the active site.
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Electronic Effects: The presence of electron-withdrawing groups, as in the 3-chloro-4-

nitrophenyl derivative (Compound 3d), also resulted in potent cytotoxicity, indicating that

electronic tuning of the aryl ring significantly impacts biological activity.[5]

Data Presentation: Comparative Inhibitory Activity

Compound ID
Key Substituent
(Ar)

PI3Kα IC50 (µM) mTOR IC50 (µM)

Alpelisib (Reference Drug) ~0.005 >1

Dactolisib (Reference Drug) 0.004 0.002

3b 2-ethoxyphenyl 0.086 0.221

3e
4-(benzyloxy)-3-

methoxyphenyl
0.291 0.443

Data sourced from Ali

et al., RSC Med.

Chem., 2022, 13, 853-

871.[4][5]

Part 2: Antimicrobial Activity - A Scaffold for
Combating Pathogens
The 2-aminothiazole core is also a versatile scaffold for developing antimicrobial agents, with

documented activity against bacteria and mycobacteria.

Comparative Analysis of Antibacterial Agents
The development of new antibacterial agents is a critical global health priority. 2-aminothiazole

derivatives have shown promise against both Gram-positive and Gram-negative bacteria.

Structure-Activity Relationship (SAR) Insights:

C2-Amino Substitutions: The nature of the substituent on the 2-amino group is paramount.

The introduction of a piperazinyl moiety (Compound 121d) confers broad-spectrum activity

against both MRSA and E. coli.[6]
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Thiourea Derivatives: Thiazolyl-thiourea derivatives (Compound 124) also exhibit potent

activity, particularly against Gram-positive cocci like S. aureus and S. epidermidis.[6]

Data Presentation: Antibacterial Activity of Selected Derivatives

Compound/Derivative Target Organism MIC (µg/mL)

Piperazinyl derivative (121d)
Staphylococcus aureus

(MRSA)
4

Piperazinyl derivative (121d) Escherichia coli 8

Thiazolyl-thiourea (124) Staphylococcus aureus 4 - 16

Thiazolyl-thiourea (124) Staphylococcus epidermidis 4 - 16

Data sourced from

BenchChem Application Notes.

[6]

Comparative Analysis of Antimycobacterial Agents
Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, requires specialized

drugs for effective treatment. The 2-aminothiazole scaffold has been optimized to yield highly

potent anti-Mtb agents.

Structure-Activity Relationship (SAR) Insights:

A systematic study revealed several key features for potent anti-Mtb activity:

Invariant Moieties: The central thiazole ring and a 2-pyridyl group at the C4 position were

found to be essential and intolerant to modification.[7]

C2-Amino Flexibility: The N-2 position of the amino group allows for significant flexibility.

Introduction of substituted benzoyl groups at this position dramatically improves activity.[7]

Optimal Substituent: Compound 55, bearing a 3-chlorobenzoyl group, emerged as an

exceptionally potent analog with a MIC of just 0.008 µg/mL.[6]
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Data Presentation: Antimycobacterial Activity of Selected Derivatives

Compound ID C2-Amino Substituent
MIC (µg/mL) vs. M.
tuberculosis

Parent Scaffold Unsubstituted Phenyl >12.5

55 3-Chlorobenzoyl 0.008

Data sourced from Ananthan

et al. and BenchChem

Application Notes.[6][7]

Experimental Protocols: Minimum Inhibitory Concentration (MIC) Assay

This protocol uses the broth microdilution method, a gold standard for determining the MIC of

antimicrobial compounds.

Reagents and Materials:

Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922).

Mueller-Hinton Broth (MHB) or other appropriate growth medium.

Test compounds dissolved in DMSO.

Standard antibiotic for control (e.g., Ciprofloxacin).

Sterile 96-well microtiter plates.

Bacterial inoculum standardized to 0.5 McFarland turbidity (~1.5 x 10⁸ CFU/mL).

Procedure:

1. Dispense 100 µL of sterile MHB into all wells of a 96-well plate.

2. Add 100 µL of the test compound stock solution (e.g., at 256 µg/mL in MHB) to the first

column of wells.
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3. Perform a two-fold serial dilution by transferring 100 µL from the first column to the

second, mixing, and continuing across the plate to create a concentration gradient.

Discard 100 µL from the last column.

4. Prepare the bacterial inoculum by diluting the 0.5 McFarland standard 1:150 in MHB to

achieve a final concentration of ~1 x 10⁶ CFU/mL.

5. Add 10 µL of the standardized inoculum to each well, resulting in a final inoculum of ~5 x

10⁵ CFU/mL.

6. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

7. Seal the plate and incubate at 37°C for 18-24 hours.

8. Data Analysis: Determine the MIC by visually inspecting the plates. The MIC is the lowest

concentration of the compound that completely inhibits visible bacterial growth.

Part 3: Foundational Synthesis Strategy
The Hantzsch thiazole synthesis is the most robust and widely employed method for

constructing the 2-aminothiazole core.[1] Its efficiency stems from the straightforward

condensation of an α-haloketone with a thiourea derivative.

Visualization: Hantzsch Thiazole Synthesis Workflow
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Caption: General workflow for the Hantzsch 2-aminothiazole synthesis.

Experimental Protocols: Synthesis of a 2-Aminothiazole Core

This protocol describes the synthesis of a representative 2-aminothiazole, adapted from

established procedures.[8][9]
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Materials and Equipment:

Substituted thiourea (1.0 mmol).

Substituted α-bromoacetophenone (1.1 mmol).

Ethanol or Dimethylformamide (DMF) (5-10 mL).

Triethylamine (optional, 2-3 mmol, if using a hydrobromide salt of the ketone).

Round-bottom flask with a magnetic stirrer and reflux condenser.

Procedure:

1. Dissolve the substituted thiourea in the chosen solvent (Ethanol or DMF) in the round-

bottom flask.

2. Add the α-bromoacetophenone derivative to the solution. If the ketone is a hydrobromide

salt, add triethylamine to neutralize the acid.

3. Heat the reaction mixture to 70°C and stir for 1-2 hours. The choice of heating is causal; it

provides the necessary activation energy for the condensation and cyclization to proceed

at an efficient rate.

4. Monitor the reaction progress by Thin Layer Chromatography (TLC).

5. Upon completion, cool the reaction mixture to room temperature.

6. If the product precipitates, it can be collected by filtration. If not, dilute the reaction mixture

with ethyl acetate and wash with water (3 x 20 mL) to remove the solvent and any water-

soluble impurities.

7. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

8. Purify the crude product by column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 2-

aminothiazole analog.
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9. Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm

its structure and purity.

Conclusion
The 2-aminothiazole scaffold is a remarkably versatile and privileged structure in drug

discovery. This guide demonstrates that through systematic modification at key positions, its

biological activity can be fine-tuned to potently and selectively inhibit diverse targets, from

human kinases to microbial pathogens. The SAR data clearly indicates that bulky, interactive

groups on the C2-amino substituent are highly favorable for kinase inhibition, while a pyridyl

group at C4 is crucial for antimycobacterial activity. The provided protocols offer a robust

framework for the synthesis and evaluation of new analogs, enabling researchers to build upon

this rich chemical heritage and develop the next generation of 2-aminothiazole-based

therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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